Cas no 1803893-47-1 (Methyl 5-mercapto-1H-benzimidazole-2-carboxylate)

• Product Name: Methyl 5-mercapto-1H-benzimidazole-2-carboxylate
• CAS No: 1803893-47-1
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 4826045
• Update Time: 2025-06-14

Methyl 5-mercapto-1H-benzimidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-mercapto-1H-benzimidazole-2-carboxylate

• Inchi： 1S/C9H8N2O2S/c1-13-9(12)8-10-6-3-2-5(14)4-7(6)11-8/h2-4,14H,1H3,(H,10,11)
• InChI Key： LAFYLHZYZKFZHI-UHFFFAOYSA-N
• SMILES： SC1C=CC2=C(C=1)NC(C(=O)OC)=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.8
• Topological Polar Surface Area: 56

Additional information on Methyl 5-mercapto-1H-benzimidazole-2-carboxylate

Comprehensive Overview of Methyl 5-mercapto-1H-benzimidazole-2-carboxylate (CAS No. 1803893-47-1)

Methyl 5-mercapto-1H-benzimidazole-2-carboxylate (CAS No. 1803893-47-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzimidazole derivative is characterized by its unique molecular structure, which includes a methyl ester group and a thiol (mercapto) functional group. These features make it a versatile intermediate in the synthesis of various bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the growing demand for novel heterocyclic compounds with therapeutic properties.

The compound's CAS number 1803893-47-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its systematic name, Methyl 5-mercapto-1H-benzimidazole-2-carboxylate, reflects its structural composition, which combines a benzimidazole core with a carboxylate ester and a sulfhydryl group. This combination is rare in natural products, making synthetic routes to this compound a topic of ongoing investigation. Recent studies highlight its role in the development of enzyme inhibitors and antioxidant agents, aligning with current trends in precision medicine and green chemistry.

One of the most searched questions related to benzimidazole derivatives is their biological activity and synthetic accessibility. Methyl 5-mercapto-1H-benzimidazole-2-carboxylate addresses both these concerns, as it exhibits moderate solubility in polar solvents and can be functionalized further for targeted applications. Its thiol group is particularly reactive, enabling conjugation with other molecules—a property exploited in bioconjugation chemistry and material science. This adaptability has led to its use in designing fluorescent probes and catalysts, areas that are currently trending in scientific literature.

From an industrial perspective, the scalability of Methyl 5-mercapto-1H-benzimidazole-2-carboxylate synthesis is a key focus. Optimizing reaction conditions to improve yield and purity is a common challenge discussed in forums and research papers. The compound's stability under various pH conditions also makes it suitable for formulation development, particularly in oral drug delivery systems. As sustainability becomes a priority, researchers are exploring eco-friendly synthetic routes for this compound, such as microwave-assisted reactions or catalytic methods.

In summary, Methyl 5-mercapto-1H-benzimidazole-2-carboxylate (CAS No. 1803893-47-1) represents a promising scaffold in modern chemistry. Its multifunctional design aligns with the demand for high-value intermediates in drug development and advanced materials. By addressing frequently searched topics like structure-activity relationships and synthetic optimization, this compound continues to inspire innovation across multiple scientific disciplines.